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Compound of Interest

Compound Name: Hexachloropropene

Cat. No.: B155961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and density of
hexachloropropene. It includes a detailed summary of these key physicochemical properties,
outlines experimental protocols for their determination, and presents a logical workflow for
these analytical procedures.

Quantitative Data Summary

The molecular weight and density of hexachloropropene are fundamental parameters for its
application in research and development. A summary of these properties is presented below.

Property Value Conditions Citations
Molecular Weight 248.75 g/mol [11121[3]

248.7 g/mol [4]

Density 1.765 g/cm3 at 25 °C [1]

1.765 g/mL at 25 °C [5]

1.760 g/mL [3]
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Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
molecular weight and density of a compound like hexachloropropene.

1. Determination of Molecular Weight via Cryoscopy (Freezing-Point Depression)

This method is a classic and reliable technique for determining the molecular weight of small
molecules.[6]

Principle: The freezing point of a pure solvent is depressed when a solute is dissolved in it. The
extent of this depression is directly proportional to the molal concentration of the solute.

Apparatus:

Beckmann thermometer[6]

Freezing-point apparatus (test tube with a side arm, stirrer)[6]

Ice-water bath

Analytical balance
Procedure:

e Solvent Freezing Point: Accurately weigh a known mass of a suitable pure solvent (e.qg.,
benzene, cyclohexane) into the test tube.[6]

o Assemble the apparatus, ensuring the Beckmann thermometer bulb is immersed in the
solvent.

e Place the assembly in an ice-water bath and stir continuously.

o Record the temperature at which the solvent freezes (the temperature will remain constant
during freezing). This is the freezing point of the pure solvent (Tf°).

e Sample Addition: Thaw the solvent and add a precisely weighed amount of
hexachloropropene to the solvent.
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e Solution Freezing Point: Stir the mixture to dissolve the solute completely.
» Repeat the cooling process and record the new freezing point of the solution (Tf).

o Calculation: The freezing point depression (ATf) is calculated as ATf = Tf° - Tf. The
molecular weight (M) of the solute can then be determined using the following equation:

M = (Kf * w_solute) / (ATf * w_solvent)
Where:
o Kfis the cryoscopic constant of the solvent (a known value).
o w_solute is the mass of the solute (hexachloropropene) in kg.
o w_solvent is the mass of the solvent in kg.
2. Determination of Density

The density of a liquid like hexachloropropene can be determined by accurately measuring its
mass and volume.

Method 1: Using a Graduated Cylinder

This method is straightforward but less precise.

Apparatus:

o Graduated cylinder (e.g., 25 mL or 50 mL)

e Analytical balance

Procedure:

e Weigh a clean, dry graduated cylinder and record its mass.[7]

e Add a specific volume of hexachloropropene to the graduated cylinder and record the
volume.[7]
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» Weigh the graduated cylinder containing the hexachloropropene and record the combined
mass.[7]

o Calculate the mass of the hexachloropropene by subtracting the mass of the empty
cylinder.

o Calculate the density by dividing the mass of the liquid by its volume.[8]

» Repeat the measurement with different volumes to ensure consistency and calculate the
average density.[7]

Method 2: Using a Pycnometer (Specific Gravity Bottle)
This method provides more accurate and precise density measurements.
Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

o Water bath

Procedure:

o Clean and dry the pycnometer and weigh it accurately.

« Fill the pycnometer with distilled water and place it in a constant temperature water bath until
it reaches thermal equilibrium.

« Insert the stopper, allowing excess water to exit through the capillary. Dry the outside of the
pycnhometer and weigh it.

o Empty and dry the pycnometer.

 Fill the pycnometer with hexachloropropene and repeat the process of thermal equilibration
and weighing.
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o Calculation: The density (p) of the sample is calculated as:
p_sample = (m_sample / m_water) * p_water
Where:
o m_sample is the mass of the hexachloropropene.
o m_water is the mass of the water.
o p_water is the known density of water at the experimental temperature.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for determining
the density and molecular weight of hexachloropropene.
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Caption: Workflow for determining density and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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